Cas no 895016-04-3 (N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide)

• Product Name: N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide
• CAS No: 895016-04-3
• MF: C₁₈H₁₂ClN₃O₂S
• MW: 369.824781417847
• CID: 6352076
• PubChem ID: 18572555
• Update Time: 2025-05-24

N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide
• 895016-04-3
• N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)furan-2-carboxamide
• AKOS024655713
• N-(4-chloro-1,3-benzothiazol-2-yl)-N-[(pyridin-3-yl)methyl]furan-2-carboxamide
• N-(4-chlorobenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)furan-2-carboxamide
• F2515-1432

• Inchi： 1S/C18H12ClN3O2S/c19-13-5-1-7-15-16(13)21-18(25-15)22(11-12-4-2-8-20-10-12)17(23)14-6-3-9-24-14/h1-10H,11H2
• InChI Key： IISNMBQKIAPGAH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N=C(N(C(C1=CC=CO1)=O)CC1C=NC=CC=1)S2

Computed Properties

• Exact Mass: 369.0338755g/mol
• Monoisotopic Mass: 369.0338755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 87.5Ų

Additional information on N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide

Comprehensive Overview of N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide (CAS No. 895016-04-3)

N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide, identified by its CAS number 895016-04-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the furan-2-carboxamide and pyridin-3-ylmethyl moieties, contribute to its potential applications in drug discovery and development.

In recent years, the scientific community has shown growing interest in benzothiazole-based compounds due to their promising pharmacological properties. Researchers are particularly focused on exploring their roles as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The presence of the chloro substituent at the 4-position of the benzothiazole ring in CAS 895016-04-3 enhances its reactivity and potential for selective interactions with biological targets.

The synthesis of N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide typically involves multi-step organic reactions, including condensation and amide coupling strategies. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification are employed to characterize and validate the compound's purity. These quality control measures are crucial for ensuring reproducible results in biological assays and preclinical studies.

From a drug discovery perspective, the furan-carboxamide moiety present in this compound is particularly noteworthy. This structural element is frequently found in molecules with CNS activity and has been associated with improved blood-brain barrier penetration. Computational modeling studies suggest that 895016-04-3 may exhibit favorable ADME properties, making it an interesting candidate for further medicinal chemistry optimization.

The agrochemical industry has also shown interest in similar benzothiazole-furan hybrids due to their potential as plant growth regulators and pest control agents. While specific applications of CAS 895016-04-3 in this field are still under investigation, preliminary studies indicate that such compounds may offer novel modes of action against resistant pest strains.

Recent trends in chemical research emphasize the importance of heterocyclic compounds with multiple aromatic systems, as seen in N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide. These structures often demonstrate enhanced binding affinity and selectivity toward biological targets. The compound's molecular weight and lipophilicity parameters fall within desirable ranges for drug-like molecules, according to Lipinski's rule of five.

Environmental and safety considerations are paramount when working with specialized organic compounds like 895016-04-3. Proper handling procedures, including the use of personal protective equipment and fume hoods, should always be followed. The compound's stability under various conditions and its degradation profile are important factors that researchers must consider during storage and experimental procedures.

Future research directions for N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide may include structure-activity relationship studies to optimize its biological properties. The development of analogues and derivatives could potentially enhance its pharmacokinetic profile or expand its spectrum of activity. Collaborative efforts between academic institutions and pharmaceutical companies could accelerate the translation of this compound's potential into practical applications.

For researchers seeking detailed information about CAS 895016-04-3, comprehensive spectral data and synthetic protocols are increasingly available through specialized chemical databases and research publications. The growing body of literature on benzothiazole-containing compounds provides valuable context for understanding the potential significance of this particular molecule in various scientific disciplines.